4-Bromo-3-methylbenzoyl chloride
Cat. No. B1310959
M. Wt: 233.49 g/mol
InChI Key: PVXGJCNXMPLCJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889677B2
Procedure details
1 g 4-bromo-3-methyl-benzoic acid in 20 g thionylchloride was refluxed 1 h. The reaction was evaporated to give 1.1 g desired product.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6](O)=[O:7])=[CH:4][C:3]=1[CH3:11].S(Cl)([Cl:14])=O>>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([Cl:14])=[O:7])=[CH:4][C:3]=1[CH3:11]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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BrC1=C(C=C(C(=O)O)C=C1)C
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
BrC1=C(C=C(C(=O)Cl)C=C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 101.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
